1-Fluoro-2-fluoromethyl-3-butyn-2-ol
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Description
1-Fluoro-2-fluoromethyl-3-butyn-2-ol is a fluorinated alkyne alcohol with structural features that include a triple bond (butynyl backbone), two fluorine substituents (fluoro and fluoromethyl groups), and a hydroxyl group. Fluorinated alcohols like this are valued for their electron-withdrawing properties, which can enhance reactivity in nucleophilic substitutions or stabilize intermediates in catalytic processes.
Properties
Molecular Formula |
C5H6F2O |
|---|---|
Molecular Weight |
120.10 g/mol |
IUPAC Name |
1-fluoro-2-(fluoromethyl)but-3-yn-2-ol |
InChI |
InChI=1S/C5H6F2O/c1-2-5(8,3-6)4-7/h1,8H,3-4H2 |
InChI Key |
IGXNOZPWNAUJHL-UHFFFAOYSA-N |
Canonical SMILES |
C#CC(CF)(CF)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Reactivity Trends
- Fluorine Effects: The presence of fluorine substituents (e.g., in 1-(3-trifluoromethylphenoxy)-3-butyn-2-ol) increases molecular polarity and electron-withdrawing effects, enhancing stability in acidic or oxidative conditions compared to non-fluorinated analogs like 3-butyn-2-ol .
- Triple Bond Reactivity : The butynyl backbone enables click chemistry (e.g., Huisgen cycloaddition), but fluorinated derivatives may exhibit slower reaction kinetics due to steric and electronic effects .
Physical Properties
- Molecular Weight: Fluorinated compounds (e.g., 230.19 g/mol for 1-(3-trifluoromethylphenoxy)-3-butyn-2-ol) are heavier than non-fluorinated analogs (e.g., 70.09 g/mol for 3-butyn-2-ol), impacting volatility and solubility .
- Boiling Points : Branched fluorinated alcohols (e.g., 1,1,1-trifluoro-2-phenyl-3-butyn-2-ol) likely have higher boiling points than linear analogs due to increased molecular interactions .
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